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Compound of Interest

Compound Name: Prometon

Cat. No.: B051717

For researchers, scientists, and drug development professionals, the proper management and
disposal of chemical waste are paramount to ensuring laboratory safety and environmental
protection. This document provides a comprehensive guide to the proper disposal procedures
for Prometon, a non-selective triazine herbicide. The following information outlines immediate
safety protocols, operational plans for waste handling, and detailed disposal methods.

Immediate Safety and Handling

When handling Prometon, it is crucial to adhere to the safety precautions outlined in the
product's Safety Data Sheet (SDS). Always wear appropriate personal protective equipment
(PPE), including chemical-resistant gloves, eye protection (goggles or face shield), and
protective clothing. Work in a well-ventilated area to avoid inhalation of any dust or vapors. In
case of a spill, isolate the area and prevent the substance from entering drains or waterways.
For small spills, use an absorbent material like pet litter or sand to contain the substance.
Sweep up the absorbed material and place it in a labeled, sealed container for chemical waste.
For large spills, dike the area to contain the liquid and prevent it from spreading.

Disposal of Unused Prometon and Contaminated
Materials

Wastes resulting from the use of Prometon must be disposed of on-site or at an approved
waste disposal facility. It is imperative to follow local, state, and federal environmental
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regulations. Never dispose of Prometon or its containers in regular trash or down the drain, as

this can lead to contamination of water supplies.

Key Disposal Principles:

e Do Not Reuse Containers: Product containers should not be reused for any other purpose.

o Consult Regulations: Disposal methods must be in accordance with local, state, and federal

health and environmental regulations.

e Prevent Contamination: Do not contaminate water, food, or feed during storage or disposal.

Quantitative Data for Prometon

The following table summarizes key quantitative data for Prometon, providing a quick

reference for its physical, chemical, and toxicological properties.

Property Value
Chemical Formula C10H19Ns0
Molar Mass 225.29 g/mol

Water Solubility

720 mg/L at 22°C

Vapor Pressure

2.3 x 107 mm Hg at 20°C

Soil Adsorption (Koc)

150 - 572 mL/g (Indicates low to moderate

mobility in soil)

Soil Half-Life Average of 500-932 days (highly persistent)
Stable at 20°C in neutral, slightly acidic, or
Hydrolysis slightly alkaline media. Hydrolyzed by acids or

alkalis upon warming.

Acute Oral LD50 (rat)

2,100 mg/kg

Experimental Protocol: Chemical Degradation of

Prometon Waste
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While Prometon is persistent, it can be degraded through chemical hydrolysis under specific
laboratory conditions. The following protocol is a general procedure for the degradation of small
guantities of Prometon waste via acid and alkaline hydrolysis. This method is based on the
known chemistry of triazine herbicides. It is crucial to test this procedure on a small scale
before applying it to larger quantities of waste.

Objective: To hydrolyze Prometon into less toxic, more water-soluble byproducts.

Materials:

e Prometon waste (aqueous solution or solid)

» Concentrated sulfuric acid (H2SOa4) or hydrochloric acid (HCI)

e Sodium hydroxide (NaOH) pellets or concentrated solution

o Appropriate reaction vessel (e.g., round-bottom flask)

o Heating mantle and stirrer

e pH meter or pH paper

e Fume hood

o Personal Protective Equipment (PPE) as described above

Procedure:

1. Acid Hydrolysis a. In a fume hood, carefully dilute the Prometon waste with water if it is
highly concentrated. b. Slowly and with constant stirring, add a strong acid (e.g., concentrated
H2S0a4 or HCI) to the solution to lower the pH to <2. c. Gently heat the acidic solution to 50-
70°C with continuous stirring. Maintain this temperature for several hours to facilitate
hydrolysis. The exact time will depend on the concentration of Prometon. d. Allow the solution
to cool to room temperature. e. Carefully neutralize the solution by slowly adding a base (e.g.,
sodium hydroxide solution) until the pH is between 6.0 and 8.0. f. The resulting neutralized
solution may be disposed of down the sanitary sewer, provided it complies with local
regulations for chemical composition and volume.
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2. Alkaline Hydrolysis a. In a fume hood, carefully dilute the Prometon waste with water if it is
highly concentrated. b. Slowly and with constant stirring, add a strong base (e.g., sodium
hydroxide) to the solution to raise the pH to >12. c. Gently heat the alkaline solution to 50-70°C
with continuous stirring for several hours. d. Allow the solution to cool to room temperature. e.
Carefully neutralize the solution by slowly adding an acid (e.g., hydrochloric acid) until the pH is
between 6.0 and 8.0. f. Dispose of the neutralized solution in accordance with local sewer
regulations.

Prometon Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Prometon-containing waste in a laboratory setting.
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Caption: Workflow for Prometon Waste Disposal in a Laboratory.
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 To cite this document: BenchChem. [Proper Disposal of Prometon: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051717#prometon-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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